Cas no 331987-03-2 (2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 331987-03-2
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• MDL: MFCD01335791
• CID: 3057623
• PubChem ID: 2862027
• Update Time: 2025-05-20

2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carb oxylic acid amide
• VS-02018
• MFCD01335791
• 2-amino-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• MLS000705828
• ALBB-001622
• AK-968/11843064
• Oprea1_394117
• BBL009083
• HMS2512C04
• AKOS017258814
• AG-690/12886515
• 331987-03-2
• CHEMBL1494985
• AKOS000263793
• H21576
• Oprea1_682044
• 2-amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• SMR000227196
• 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• STK386130
• 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD01335791
• Inchi： 1S/C14H22N2OS/c1-4-14(2,3)8-5-6-9-10(7-8)18-13(16)11(9)12(15)17/h8H,4-7,16H2,1-3H3,(H2,15,17)
• InChI Key： GFSZVGGFYXGNQA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CC(CC2)C(C)(C)CC)N

Computed Properties

• Exact Mass: 266.14528450Da
• Monoisotopic Mass: 266.14528450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 331987-03-2)

2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS number 331987-03-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiophene class, a structural motif widely recognized for its pharmacological properties and biological relevance. The presence of an amide functional group and a tertiary butyl substituent at the 6-position enhances its potential as a bioactive scaffold, making it a valuable candidate for further exploration in drug discovery and development.

The structure of 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide features a fused ring system consisting of a benzene ring and a thiophene ring, interconnected at the 1 and 3 positions. The tetrahydropyran ring at the 4,5,6,7-position introduces conformational flexibility, which is often exploited to modulate binding interactions with biological targets. The amino group at the 2-position and the amide group at the 3-position provide opportunities for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of benzothiophene derivatives in the design of novel therapeutic agents. Studies have demonstrated that compounds incorporating this scaffold exhibit promising activities against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The amino group and amide moiety in particular have been shown to enhance binding affinity and selectivity when interacting with protein targets such as kinases and transcription factors.

In the context of oncology research, 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has garnered attention due to its structural similarity to known kinase inhibitors. Kinases play a crucial role in signal transduction pathways that regulate cell growth and division, making them attractive targets for anticancer therapy. Preliminary computational studies suggest that this compound may disrupt aberrant signaling pathways by inhibiting specific kinase enzymes. Further experimental validation is required to confirm these hypotheses and elucidate the precise mechanisms of action.

The tertiary butyl substituent at the 6-position of the benzothiophene core contributes to steric hindrance around the molecule's active site(s), potentially improving binding interactions with biological targets. This feature is particularly relevant in drug design, where optimizing steric properties can enhance both potency and selectivity. Additionally, the tetrahydropyran ring system provides an opportunity for further derivatization through functional group interconversions or introduction of other pharmacophores.

Biological activity assays have been conducted on 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide to assess its potential therapeutic value. Initial results indicate moderate activity against certain kinases and other enzymes implicated in disease pathogenesis. These findings align with the growing interest in benzothiophene-based scaffolds as versatile platforms for drug discovery. The compound's unique structural features make it a promising candidate for further optimization through structure-activity relationship (SAR) studies.

The synthesis of 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the benzothiophene core followed by functionalization at specific positions using reagents such as ammonia or amides. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes for complex heterocyclic compounds like this one.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Benzothiophene derivatives, including those with an amide group and tertiary alkyl substituents like 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, represent a significant subset of these compounds that warrant further investigation.

In conclusion,2-amino-6-(1,-dimethylpropyl)-4 S-cis/trans-hydroxytetrahydropyridinecarbonyl] -thiazolidinone derivatives are valuable scaffolds for drug discovery, offering unique structural features that can be leveraged to develop new therapeutics targeting various diseases. The compound's potential as an inhibitor of aberrant signaling pathways underscores its importance in ongoing research efforts aimed at improving human health outcomes.